Cas no 1823271-33-5 (1,7-Naphthyridine-7(6H)-carboxylic acid, 4-bromo-5,8-dihydro-, 1,1-dimethylethyl ester)

• Product Name: 1,7-Naphthyridine-7(6H)-carboxylic acid, 4-bromo-5,8-dihydro-, 1,1-dimethylethyl ester
• CAS No: 1823271-33-5
• MF: C₁₃H₁₇BrN₂O₂
• MW: 313.190282583237
• CID: 5103636
• Update Time: 2025-10-24

1,7-Naphthyridine-7(6H)-carboxylic acid, 4-bromo-5,8-dihydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridine-7(6H)-carboxylic acid, 4-bromo-5,8-dihydro-, 1,1-dimethylethyl ester
• tert-Butyl 4-bromo-5,8-dihydro-1,7-naphthyridine-7(6H)-carboxylate
• 4-Bromo-5,8-dihydro-6H-[1,7]naphthyridine-7-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H17BrN2O2/c1-13(2,3)18-12(17)16-7-5-9-10(14)4-6-15-11(9)8-16/h4,6H,5,7-8H2,1-3H3
• InChI Key： DGCJSOGIEALZBS-UHFFFAOYSA-N
• SMILES： N1C2=C(CCN(C(OC(C)(C)C)=O)C2)C(Br)=CC=1

Additional information on 1,7-Naphthyridine-7(6H)-carboxylic acid, 4-bromo-5,8-dihydro-, 1,1-dimethylethyl ester

Introduction to 1,7-Naphthyridine-7(6H)-carboxylic acid, 4-bromo-5,8-dihydro-, 1,1-dimethylethyl ester (CAS No. 1823271-33-5)

1,7-Naphthyridine-7(6H)-carboxylic acid, 4-bromo-5,8-dihydro-, 1,1-dimethylethyl ester, with the CAS number 1823271-33-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class of molecules, which are known for their broad spectrum of biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a bromine substituent at the 4-position and a dimethyl ester group at the 1-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The naphthyridine core is a bicyclic aromatic system consisting of a pyridine ring fused with a pyrimidine ring. This structural motif is highly versatile and has been extensively explored in medicinal chemistry due to its ability to interact with various biological targets. The 4-bromo substituent in 1,7-Naphthyridine-7(6H)-carboxylic acid, 4-bromo-5,8-dihydro-, 1,1-dimethylethyl ester introduces a region of electrophilicity that can be exploited in further chemical modifications. This bromine atom can participate in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups at other positions on the naphthyridine ring.

The dimethyl ester group at the 1-position provides an additional site for chemical manipulation. Ester groups are commonly used in pharmaceutical intermediates due to their stability under various reaction conditions and their ability to be converted into other functional groups such as carboxylic acids or amides through hydrolysis. This feature makes 1,7-Naphthyridine-7(6H)-carboxylic acid, 4-bromo-5,8-dihydro-, 1,1-dimethylethyl ester a versatile building block for synthesizing more complex molecules.

In recent years, there has been growing interest in naphthyridine derivatives due to their potential as antimicrobial agents. Studies have shown that certain naphthyridines exhibit activity against Gram-negative bacteria by inhibiting bacterial outer membrane proteins. The brominated derivative mentioned here may possess similar properties or could be further modified to enhance its antimicrobial efficacy. Additionally, naphthyridines have been explored as inhibitors of enzymes involved in cancer cell proliferation and metabolism. The structural flexibility of this class of compounds allows for the design of molecules that can selectively target specific enzymes or receptors overexpressed in tumor cells.

The synthesis of 1,7-Naphthyridine-7(6H)-carboxylic acid, 4-bromo-5,8-dihydro-, 1,1-dimethylethyl ester involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex heterocycles. The process typically begins with the formation of the naphthyridine core through cyclization reactions followed by functional group interconversions to introduce the bromine and ester substituents. Advanced synthetic techniques such as transition metal catalysis play a crucial role in achieving high yields and purity.

The pharmacological potential of this compound has not been fully elucidated; however, preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For instance, modifications at the 4-bromo position could lead to derivatives with enhanced binding affinity to target proteins. Computational modeling and high-throughput screening are being employed to identify optimal analogs with improved pharmacokinetic profiles.

The chemical stability and reactivity profile of 1823271-33-5 make it an attractive candidate for further derivatization. Researchers are exploring various strategies to optimize its biological activity by introducing additional functional groups or altering its electronic properties through substitution at other positions on the naphthyridine ring. The dimethyl ester group provides a handle for hydrolysis reactions that could yield corresponding carboxylic acids or amides depending on the intended application.

The industrial significance of this compound lies in its utility as an intermediate in the synthesis of more complex pharmaceuticals. As drug discovery efforts continue to evolve towards more targeted therapies based on heterocyclic scaffolds like naphthyridines,1823271-33-5 could serve as a key building block for novel therapeutic agents addressing unmet medical needs.

The future prospects for 1,7-Naphthyridine-7(6H)-carboxylic acid, 4-bromo-5,8-dihydro-, 1,1-dimethylethyl ester are promising given its structural versatility and potential biological activities. Continued research into its pharmacological properties will likely uncover new therapeutic applications or lead to its incorporation into next-generation drug candidates.